Cas no 1797620-94-0 (N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1797620-94-0
• MF: C₁₇H₁₄F₃NO₄S₃
• MW: 449.487571239471
• CID: 5371788
• Update Time: 2025-07-17

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(Hydroxy-3-thienylmethyl)-2-thienyl]methyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H14F3NO4S3/c18-17(19,20)25-12-1-4-14(5-2-12)28(23,24)21-9-13-3-6-15(27-13)16(22)11-7-8-26-10-11/h1-8,10,16,21-22H,9H2
• InChI Key： ZQLSGYNEIYNBEO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(O)C3C=CSC=3)=CC=2)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.0±60.0 °C(Predicted)
• pka: 9.55±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Analysis of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS 1797620-94-0)

The compound N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS 1797620-94-0) is a highly specialized sulfonamide derivative with a unique molecular structure. Its thiophene and trifluoromethoxy functional groups make it a subject of significant interest in pharmaceutical and materials science research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine.

One of the most searched questions in the field is: "What are the biomedical applications of sulfonamide derivatives?" This compound, with its hydroxy(thiophen-3-yl)methyl moiety, offers a promising answer. Its structural complexity allows for interactions with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in treating metabolic and neurological disorders. The inclusion of a trifluoromethoxy group enhances its metabolic stability, a key consideration in modern drug design.

In the context of AI-driven drug discovery, CAS 1797620-94-0 has garnered attention due to its potential as a scaffold for virtual screening. Computational chemists frequently search for "novel sulfonamide-based leads for drug development," and this compound fits the criteria. Its thiophene rings contribute to π-stacking interactions, while the sulfonamide group provides hydrogen-bonding capabilities, making it a versatile candidate for structure-activity relationship (SAR) studies.

Another trending topic is green chemistry, where researchers seek eco-friendly synthesis routes for complex molecules. The synthesis of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide can be optimized using catalytic methods to reduce waste, aligning with the principles of sustainable chemistry. This approach is particularly relevant given the growing demand for cost-effective and scalable production of high-value intermediates.

The compound’s physicochemical properties, such as solubility and lipophilicity, are frequently queried in pharmacokinetic studies. Its trifluoromethoxy substituent improves membrane permeability, a critical factor for oral bioavailability. These attributes make it a valuable tool for researchers investigating blood-brain barrier penetration, a hot topic in central nervous system (CNS) drug development.

From a materials science perspective, the thiophene-based backbone of this sulfonamide derivative opens doors to applications in organic electronics. Searches for "thiophene derivatives in conductive polymers" highlight its relevance in developing flexible electronics and sensors. The compound’s ability to form stable films and its electron-withdrawing properties due to the sulfonamide group further enhance its utility in this field.

In summary, N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS 1797620-94-0) represents a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structural features and alignment with current research trends make it a compelling subject for further investigation.